1-(4-(5-Isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-3-(phenylthio)propan-1-one

• IUPAC Name: 3-phenylsulfanyl-1-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C19H25N3O2S/c1-14(2)18-20-21-19(24-18)15-8-11-22(12-9-15)17(23)10-13-25-16-6-4-3-5-7-16/h3-7,14-15H,8-13H2,1-2H3
• InChI Key: DUAPXDHVFICKST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(O1)C2CCN(CC2)C(=O)CCSC3=CC=CC=C3
• Molecular Formula: C19H25N3O2S
• Molecular Weight: 359.5 g/mol
• CAS No.: 1209106-42-2

Description

1-(4-(5-Isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-3-(phenylthio)propan-1-one is a complex synthetic organic compound designed for advanced research applications, particularly in the field of medicinal chemistry. This molecule incorporates a 1,3,4-oxadiazole heterocycle, a privileged scaffold in drug discovery known for its diverse biological activities. The isopropyl-substituted 1,3,4-oxadiazole moiety is linked to a piperidine ring, which is further functionalized with a propan-1-one chain bearing a phenylthio ether group. This unique architecture makes it a valuable intermediate or lead compound for investigating new therapeutic agents. Compounds featuring the 1,3,4-oxadiazole core have demonstrated significant potential in anticancer research, with mechanisms of action that may include the inhibition of key enzymes such as thymidylate synthase, histone deacetylase (HDAC), and topoisomerase II, which are critical for cancer cell proliferation . The presence of the phenylthio group adds a distinct electronic and steric profile, which can be crucial for modulating the compound's interaction with biological targets and optimizing its physicochemical properties. Researchers can utilize this chemical as a key building block in structure-activity relationship (SAR) studies, combinatorial chemistry, and the development of novel inhibitors for various disease targets. This product is intended for non-human research use only and is not for diagnostic or therapeutic use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with structurally related molecules, focusing on synthesis, physicochemical properties, and biological activities.

Structural Analogues and Key Features

1-Phenyl-3-(phenylthio)-3-(4-(2-(piperidin-1-yl)ethoxy)phenyl)propan-1-one (4b) Structural Differences: Contains a piperidine-linked ethoxy group and an additional phenyl ring. Synthesis: Yielded 86% as a white powder with a melting point of 94–96°C. IR and NMR data confirm the carbonyl (1681 cm⁻¹) and piperidine moieties . Biological Activity: Not explicitly stated, but the piperidine-ethoxy group may enhance CNS penetration.

1-(4-(Methylsulfonyl)phenyl)-3-(phenylthio)-3-(p-tolyl)propan-1-one (MPP) Structural Differences: Substituted with a methylsulfonyl group and p-tolyl instead of oxadiazole-piperidine. Synthesis: Achieved 91% yield via thiol-chalcone reaction. The methylsulfonyl group may improve solubility .

3-[5-(2-Naphthyloxymethyl)-1,3,4-oxadiazol-2-yl]-1-(4-phenoxyphenyl)propan-1-one (4l) Structural Differences: Features a phenoxyphenyl group and naphthyloxymethyl-substituted oxadiazole. Synthesis: Lower yield (48%) due to steric hindrance from the bulky naphthyl group . Biological Activity: Anti-inflammatory activity, highlighting the role of oxadiazole in modulating efficacy .

1-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)-3-(thiophen-2-ylthio)propan-1-one (21, RTB70) Structural Differences: Replaces oxadiazole with a pyridine-piperazine system and thiophenethio group. Synthesis: Uses HOBt/TBTU coupling reagents, common in peptide-like synthesis .

Comparative Data Table

Compound Name	Key Structural Features	Synthesis Yield (%)	Melting Point (°C)	Biological Activity	Reference
Target Compound	Oxadiazole (isopropyl), piperidine, phenylthio	N/A	N/A	Hypothesized anti-inflammatory/neuroprotective	–
4b ()	Piperidine-ethoxy, dual phenyl groups	86	94–96	Potential CNS targeting
MPP ()	Methylsulfonyl, p-tolyl	91	N/A	Anti-cancer (inflammatory)
4l ()	Phenoxyphenyl, naphthyloxymethyl oxadiazole	48	N/A	Anti-inflammatory
RTB70 ()	Pyridine-piperazine, thiophenethio	N/A	N/A	Neuroprotective (TrkB/5-HT4)

Key Observations

• Synthesis Efficiency : Yields vary with substituent complexity. Bulky groups (e.g., naphthyl in 4l) reduce yields, while simpler systems (e.g., MPP) achieve >90% .
• Biological Activity: Oxadiazole derivatives (e.g., 4l) show anti-inflammatory activity, suggesting the target compound may share this trait . Piperidine/piperazine moieties (4b, RTB70) correlate with CNS or neuroprotective effects .
• Contradictions : While methylsulfonyl (MPP) and oxadiazole (4l) groups both modulate inflammation, their mechanisms may differ due to electronic/steric effects .